ABSTRACTWhat can Pekin duck tell us about diaspora and settler colonialism? In this paper we answer this question by introducing “eating dialectically,” inspired by community activist Grace Lee Bogg’s understandings of “thinking dialectically” and her challenge for us to “grow our souls” in the context of many crises we continually face. We focus on how Pekin duck is consumed and produced within the Greater Toronto Area. This piece offers three duck meals to ruminate on often ignored connections between diasporic foodways in multicultural cities and the rural areas that provide them ingredients. We present and troubleshoot a practice of “eating dialectically” which aims not only to raise critical food consciousness but also push us all to reimagine ourselves, our futures, and the foods that feed our souls anew. We conclude by briefly discussing the limitations of eating dialectically and our abilities to reimagine ourselves and our food futures.

ABSTRACTWith grandparents providing increasing amounts of childcare, through the lens of food, this paper explores how the provision of regular childcare may be blurring the boundaries of the grandmother role. Drawing on semi-structured, photo elicitation interviews with 23 white British grandparents who regularly look after their grandchildren aged 11 years and under, we demonstrate that there were sometimes competing priorities and tensions between grandmothers and their grandchildren’s parents when it came to feeding children. While the parents’ “intensive feeding” preferences seemed to be shaped by intensive parenting culture, the grandmothers prioritized using eating occasions as an arena for socialization and fostering culinary capital in their grandchildren. Furthermore, while the grandmothers described building bonds with their grandchildren through the provision of treats, there was evidence that the type of foods that were used as treats, or the frequency of their provision, sometimes led to tension with parents. Overall, the data on child feeding shows that grandmothers found their role to be in a constant state of flux, as their assumed authority varied depending on who was present. We consequently conclude that grandmothering is complex, and situationally defined, particularly for those who provide regular care for their grandchildren.

ABSTRACTThis paper examines continuity and change in the bases of recommendations about dishes to prepare and serve in the household in Britain between 1968 and 2016. Employing a content analysis of recipes in widely circulating women’s magazines, it compares a sample of recipes from 2015–16 with ones from 1968 and 1992 analyzed previously in. In this follow-up study, new data are collected, using the same coding frame, with findings interpreted through the same conceptual framework, to classify recommendations about domestic food preparation with reference to four “culinary antinomies” expressing symbolic, structural oppositions between (1) health and indulgence, (2) economy and extravagance, (3) convenience and care, and (4) novelty and tradition. The changing prevalence of these principles of recommendation is described. Discussion revolves around interpretation of the social significance of changing recommendations, modification of the conceptual framework, and methodological aspects of the measurement of social change.

ABSTRACTBoth food and war are inherently political and provide insights into the priorities and character of a society. However, they are often viewed in opposition to each other (domestic priorities versus foreign policy) or the weaponized nature of both. While these perspectives mention the impact had on people, they fail to acknowledge the person living in the moment. There is a strong tradition of using food and war in memoir, but rarely do the paths cross. Memoir, while a vehicle for person’s reflections on the meaning of their life experiences, also places those lessons within broader society via a mechanism that readers can more easily relate to. Admittedly, food memoirs are generally viewed as more accessible than war memoirs, and as such there is something can learned from that. Using a ubiquitous element, such as food, to broach complicated and usually foreign experiences is a more accessible entry point. Moreover, by paying attention to how food is discussed and utilized in war memoirs, the food voice, the audience can learn more about the author, the conflict, and the society involved.

ABSTRACTThe pandemic brought traditional learning to a halt, while requiring new and innovative approaches to teach in an online setting. Educators in higher education had to retool and reconfigure their lectures and seminars to provide a fully inclusive environment in which learners could actively engage in course materials, even from a distance. One effective method that lecturers utilized in their courses was community-based pedagogy, which enabled students to apply their knowledge beyond the online classroom, through research projects that allowed them to actively engage with individuals living in their respective areas. This article, which emanates from a roundtable held at the 2021 Association for the Study of Food and Society’s annual meeting, “Community-Engaged Pedagogy in a Time of Online Learning: Teaching Food & COVID-19,” delves into the many and varied ways that lecturers employed this type of pedagogy to meet the needs of their students. Specifically, three of the original panelists, Dr. Kelly A. Spring (George Mason University/University of Southern Maine), Professor Scott A. Barton (NYU), and Professor Amy Bentley (NYU), discuss their online courses in food studies, and how they employed different forms of community-based pedagogy to benefit and support students’ learning during a time of unprecedented educational upheaval.

ABSTRACTAt the onset of the apartheid era, Jewish women across South Africa began to publish community cookbooks to raise money for Jewish schools, synagogues, and other organizations. Through their combination of recipes, titles, advertisements, prefaces, and guidelines, community cookbooks narrated the economic, social, and cultural successes of the women who compiled them. In the postwar period, South African Jewish women sought a place for themselves in Jewish communal life, and in the white middle class of the country’s new apartheid order. By producing and consuming community cookbooks, these women armed themselves with the organizational platform and the cultural capital that would help them claim that place. In order to be able to step into the public sphere while meeting their domestic obligations, they came to rely on the invisibilized labor of the black women who worked in their homes and kitchens. The paper uses cookbooks to think critically about the position of South African Jews in the apartheid system, analyzing how Jewish women benefited from the privileges of whiteness in the intimate arena of their homes.

ABSTRACTThis conceptual article argues for the need to reframe approaches to the South African food crisis in terms of decolonizing the food system. The point of departure is that the South African food system produces starkly unequal access to nutritious food, negative health outcomes, environmental destruction and a breakdown in social relations. The harms of this system disproportionately affect the poor, Black people and women. The historical roots of this unjust food system lie in colonialism, capitalism and apartheid, yet this coloniality continues in its modern global industrial incarnation. The colonial, capitalist values underpinning the food system have been normalized and have become hegemonic. This leaves little space for imagining – or fighting for – more just alternatives. Yet the framework of decolonization has the potential to create such a space to begin to challenge the hegemony of the current (neo)colonial/capitalist food system and replace the profit motive with the values of reciprocity, collectivity and inter-connectedness that underpinned pre-colonial food systems.

ABSTRACTIn recent years, the southern Vietnamese metropolis of Ho Chi Minh City has seen a proliferation of urban gardening, ranging from the minute home-growing of herbs and vegetables to commercial urban gardens. In this article, I argue that what underlies these phenomena is urbanites’ striving to control the food they consume in light of prevalent food safety concerns in Vietnam. Based on ethnographic research, the article demonstrates that urban food growing efforts are largely related to a widespread crisis of confidence in the food system in general and in farming specifically. People are particularly concerned with agrochemical contamination of food and its long-term health effects. Meanwhile, tensions exist between negative views of “unsafe” practices of unknown farmers and the simultaneous romanticization of rural life and of food acquired through personal rural connections. In the context of growing socio-economic inequalities in the late socialist country, the research also examines how urban gardening as an individualized and middle-class activity renders visible class differences in access to locally produced, “safe” food.

Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Vol. 25, No. 5, 2022)

ABSTRACTCharitable foundations started by chefs and restaurant companies continue to grow and occupy space as prominent humanitarian leaders during times of crisis, and this paper utilizes research from New Orleans to examine these trends. Drawing on ethnographic data from chefs, donors, and community food activists, this paper examines: why some chefs have started foundations while others have not; the rationales of donors who give to chef foundations; the prevalence of ‘cause’sumerism to raise philanthropic funds; how some restaurant owners attempt to address the precarious labor practices of the industry within their own businesses; and how all these various forms of caring are raced, classed, and gendered. This paper begins and ends with the COVID-19/coronavirus pandemic, highlighting how chefs and their philanthropic foundations reflect a precarious reliance on caring individuals and non-governmental entities to respond to on-going crises.